Cas no 451-98-9 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
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- 1-dodecoxy-4-fluoro-2-methylbenzene
- 1-(dodecyloxy)-4-fluoro-2-methylbenzene
- AC1L71TI
- Dodecyl-(4-fluor-2-methyl-phenyl)-aether
- dodecyl-(4-fluoro-2-methyl-phenyl)-ether
- NSC190792
- 451-98-9
- AKOS020765043
- DTXSID90307353
- NSC-190792
-
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- Inchi： 1S/C19H31FO/c1-3-4-5-6-7-8-9-10-11-12-15-21-19-14-13-18(20)16-17(19)2/h13-14,16H,3-12,15H2,1-2H3
- InChI Key： DAGHOJGVSBRNPO-UHFFFAOYSA-N
- SMILES： FC1C=CC(=C(C)C=1)OCCCCCCCCCCCC
Computed Properties
- Exact Mass: 294.23603
- Monoisotopic Mass: 294.23589377g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
- LogP: 6.43380
Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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